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Compound of Interest

2-(4-Chloro-2-
Compound Name:
methylphenoxy)ethanol

Cat. No.: B1294840

An in-depth analysis of the phenoxyalkanoic acid derivative, 2-(4-Chloro-2-
methylphenoxy)ethanol, reveals a significant disparity in available research compared to its
close analogue, the widely documented herbicide 2-methyl-4-chlorophenoxyacetic acid
(MCPA). This guide presents the available data for 2-(4-Chloro-2-methylphenoxy)ethanol
and provides a comprehensive technical overview of the discovery, history, and scientific
understanding of MCPA, which is likely the intended subject of interest for researchers in this
field.

2-(4-Chloro-2-methylphenoxy)ethanol: A Cursory
Overview

Scientific literature and historical records on the discovery and development of 2-(4-Chloro-2-
methylphenoxy)ethanol are sparse. The compound is identified by the CAS Number 36220-
29-8.[1] While detailed experimental protocols and a history of its discovery are not readily
available in published literature, some of its fundamental physicochemical properties have
been reported.

Physicochemical Properties

The known quantitative data for 2-(4-Chloro-2-methylphenoxy)ethanol is summarized in the
table below.
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Property Value

CAS Number 36220-29-8

Molecular Formula C9H11CIO2
Molecular Weight 186.64 g/mol

Boiling Point 294.5°C at 760 mmHg
Density 1.198 g/cm3
Refractive Index 1.539

Flash Point 131.9°C

Due to the limited information available for 2-(4-Chloro-2-methylphenoxy)ethanol, the
remainder of this guide will focus on the closely related and historically significant compound,
2-methyl-4-chlorophenoxyacetic acid (MCPA).

2-Methyl-4-chlorophenoxyacetic acid (MCPA): A
Comprehensive Technical Guide

MCPA is a prominent phenoxy herbicide that has been in extensive use since its introduction in
the mid-20th century for the selective control of broad-leaf weeds in agriculture.[2]

Discovery and History

The journey to the discovery of MCPA began in 1936 at the Jealott's Hill research center of
Imperial Chemical Industries (ICI).[2] Researchers were investigating the effects of auxins, a
class of plant hormones, on plant growth with the goal of developing a method to eliminate
weeds without damaging cereal crops.

A pivotal breakthrough occurred in 1940 when William Templeman discovered that high
concentrations of indole-3-acetic acid (IAA), a naturally occurring auxin, could halt the growth
of and ultimately kill broadleaf plants.[2] This finding spurred further research into synthetic
auxins, leading to the identification of MCPA as a highly effective and selective herbicide.[2]
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The development of MCPA took place during World War 11, and as a result, the research was
subject to wartime secrecy. This led to a scenario of multiple independent discoveries. Four
research groups were working on similar compounds concurrently in the United Kingdom and
the United States: the ICI team, a group at Rothamsted Research in the UK, researchers at the
American Chemical Paint Company, and a team led by Ezra Kraus and John W. Mitchell in the
United States.[2]

Despite the parallel research efforts, ICI filed a patent application for both MCPA and the
related herbicide 2,4-D on April 7, 1941, in the UK.[2] The first public disclosure of this new
class of herbicides in the open scientific literature was a 1945 publication by Slade,
Templeman, and Sexton.[2] ICI made the strategic decision to commercialize MCPA, influenced
by their ready access to the precursor 2-methyl-4-chlorophenol. Following successful and
extensive field trials, MCPA was first made available to farmers in the UK in 1946 as a 1% dust
formulation.[2]

Physicochemical Properties of MCPA

The physical and chemical characteristics of MCPA are well-documented and are crucial for its
formulation and application as a herbicide.

Property Value Reference
CAS Number 94-74-6 [2]
Molecular Formula C9HOCIO3 [2][3]

Molar Mass 200.62 g-mol-1 [2][3]
Appearance White to light brown solid [2][3]
Density 1.18-1.21 g/cm?3 [2]

Melting Point 114to 118 °C [2]
Solubility in water 825 mg/L (at 23 °C) [2]

Experimental Protocols: Synthesis of MCPA

The synthesis of MCPA can be achieved through several methods. The traditional and most
common industrial synthesis involves the reaction of 2-methyl-4-chlorophenol with chloroacetic
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acid. An alternative route involves the direct chlorination of 2-methylphenoxyacetic acid.
Method 1: Condensation of 2-methyl-4-chlorophenol and Chloroacetic Acid
This protocol is based on the well-established industrial synthesis method.[2][4]
Materials:

e 2-methyl-4-chlorophenol (4-chloro-o-cresol)

e Chloroacetic acid (CICH2CO2zH)

e Strong base (e.g., sodium hydroxide)

o Water

» Mineral acid (e.g., hydrochloric acid or sulfuric acid) for acidification

» Organic solvent (e.g., toluene or xylene) for extraction (optional)

Procedure:

o A solution of the strong base in water is prepared in a reaction vessel equipped with a stirrer,
reflux condenser, and temperature control.

o 2-methyl-4-chlorophenol is added to the alkaline solution and stirred until it dissolves to form
the corresponding phenoxide salt.

e Chloroacetic acid is then added to the reaction mixture.

e The mixture is heated to reflux temperature and maintained under these conditions with
continuous stirring to facilitate the condensation reaction.

 After the reaction is complete (monitored by a suitable analytical technique such as HPLC),
the mixture is cooled.

o (Optional) The reaction mixture can be extracted with an organic solvent at a neutral pH to
remove any unreacted 2-methyl-4-chlorophenol.
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The agueous phase, containing the sodium salt of MCPA, is then acidified with a mineral
acid (e.g., HCl or H2S0a4).

The acidification causes the MCPA to precipitate out of the solution as a solid.

The precipitated MCPA is collected by filtration, washed with water to remove any remaining
salts and acid, and then dried.

Method 2: Catalytic Chlorination of 2-methylphenoxyacetic acid

This method provides an alternative route to MCPA, starting from 2-methylphenoxyacetic acid.

[5]

Materials:

2-methylphenoxyacetic acid (MPA)

Chlorinating agent (e.g., chlorine gas)

Catalyst (e.g., imidazole ionic liquid)

Organic solvent (optional)

Procedure:

2-methylphenoxyacetic acid is dissolved in a suitable solvent or used neat in the reaction
vessel.

The catalyst is added to the reaction mixture.

The chlorinating agent is then introduced into the mixture under controlled temperature and
pressure.

The reaction is allowed to proceed until the desired level of chlorination is achieved, with the
primary product being 2-methyl-4-chlorophenoxyacetic acid.

Upon completion of the reaction, the solid MCPA product is isolated by filtration.
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Mechanism of Action and Signaling Pathways

MCPA functions as a synthetic auxin, mimicking the action of the natural plant growth hormone
indole-3-acetic acid (IAA).[2] This mimicry leads to a cascade of events within susceptible
plants, primarily broad-leaf species, resulting in uncontrolled and disorganized growth that
ultimately leads to the plant's death.[2][6] The herbicide is absorbed through the leaves and
translocated to the meristematic tissues, where active cell division and growth occur.[2] At a
molecular level, MCPA influences the levels of RNA and DNA polymerase and affects the
activity of enzymes involved in normal plant growth and development.[6]

Altered Gene Expression
(RNA/DNA Polymerase)

Absorption by Leaves imics inding to Uncontrolled Cell Division Morphological Symptoms
and Translocation uxin Receptors and Elongation (Stem Curling, Leaf Withering)

Plant Death

MCPA Application

Click to download full resolution via product page

Caption: Proposed mechanism of action for MCPA as a synthetic auxin herbicide.

Toxicology Summary

The toxicological profile of MCPA has been evaluated in various animal studies. The primary
target organs for toxicity are the liver and kidneys.[7][8]
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Study Type

Species

NOAEL (No-
Observed-
Adverse-
Effect
Level)

LOAEL
(Lowest-
Observed-
Adverse-
Effect
Level)

Key
Findings

Reference

1-Year Oral
Study

Dog

0.15
mg/kg/day

0.75
mg/kg/day

Renal toxicity
at higher
doses,
characterized
by elevated
serum
creatinine,
urea, and

potassium.

[7]

90-Day
Feeding
Study

Dog

1 mg/kg/day

Based on the
absence of
kidney effects
seen at
higher doses
in other

studies.

[7]

90-Day
Feeding
Study

Rat

25
mg/kg/day

5 mg/kg/day

Increased
relative

kidney

weights at the

LOAEL.

[7]

4-Week Oral
Study

Rat

2000 ppm
(dietary)

Reduced
food
consumption
and body
weight gain
(females);
liver and

kidney

[8]

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=94001Q1W.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=94001Q1W.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=94001Q1W.TXT
https://pubmed.ncbi.nlm.nih.gov/15896442/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

identified as

target organs.

No effects on

Two- )
) reproduction
Generation
) Rat - - at doses up [7]
Reproductive )
to 450 ppm in
Study )
the diet.

Genotoxicity: MCPA has been assessed in a range of in vitro and in vivo genotoxicity assays.
The weight of evidence from these studies indicates that MCPA is not genotoxic in vivo.[9] It is
non-mutagenic in bacterial and mammalian cell gene mutation assays.[9] While some
clastogenicity was observed in vitro in human peripheral lymphocytes, this occurred at high,
cytotoxic concentrations and is likely a non-specific effect.[9] In vivo studies, such as the
mouse bone marrow micronucleus assay, have shown no evidence of clastogenicity.[9] These
findings are consistent with the lack of carcinogenicity observed in long-term feeding studies in
rats and mice.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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